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Compound of Interest

3-Dimethylaminooxalyl-4-
Compound Name: _
acetylindole

Cat. No.: B3180768

Extensive investigation into the scientific literature reveals that 3-Dimethylaminooxalyl-4-
acetylindole is primarily recognized as a chemical intermediate in the synthesis of psilocin and
psilocybin.[1] Currently, there is a notable absence of publicly available research detailing a
specific pharmacological mechanism of action, defined biological targets, or its influence on
signaling pathways as an independent bioactive molecule.

Our comprehensive search for experimental studies, including quantitative data on biological
activity (such as IC50 values or binding affinities) and detailed experimental protocols, did not
yield any results. The available information consistently points towards its utility as a precursor
molecule, a foundational component for building more complex chemical structures.[1][2]

This technical guide, therefore, serves to summarize the current understanding of 3-
Dimethylaminooxalyl-4-acetylindole, highlighting its established role in chemical synthesis
rather than as a pharmacologically active agent with a defined mechanism of action.

Current Status: A Synthetic Intermediate

The primary documented application of 3-Dimethylaminooxalyl-4-acetylindole is as a
precursor in the chemical synthesis of psilocin and psilocybin.[1] These compounds are well-
known serotonergic psychedelics. The synthesis process, while not detailed in the context of a
mechanism of action for the precursor itself, would involve a series of chemical reactions to
modify the 3-Dimethylaminooxalyl-4-acetylindole molecule into the final target compounds.
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The logical workflow for the utilization of this compound, based on the available information, is
depicted below.

3-Dimethylaminooxalyl-
4-acetylindole

Precursor

Y

Chemical Synthesis

(e.g., reduction, hydrolysis)

Yields

Psilocin / Psilocybin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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